Cas no 4931-24-2 (6-Methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 4931-24-2
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD10699197
• CID: 1084996
• PubChem ID: 11535564
• Update Time: 2025-11-02

6-Methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine
• 6-Methyl[1,2,4]triazolo[1,5-a]pyridine
• 1,2,4-triazin-3-amine,6-methyl-
• 3-Amino-6-Methyl-1,2,4-triazin
• 3-amino-6-methyl-1,2,4-triazine
• 3-Amino-6-methyl-triazin
• 6-methyl-[1,2,4]triazin-3-ylamine
• 6-Methyl-s-triazolo< 1,5-a> pyridin
• 6-methyl-s-triazolo< 1,5-a> pyridine
• AC1O3E80
• AK138204
• c1-3-2-6-4(5)8-7-3
• C4H6N4
• DLIPZMXRDYIYHK-UHFFFAOYSA-
• h2H,1H3,(H2,5,6,8)
• KB-148345
• SureCN2629414
• MFCD10699197
• A918215
• CS-0202146
• AKOS006303674
• AC6216
• SY129604
• SCHEMBL3326861
• 4931-24-2
• DTXSID90964208

• MDL： MFCD10699197
• Inchi： 1S/C7H7N3/c1-6-2-3-7-8-5-9-10(7)4-6/h2-5H,1H3
• InChI Key： NCRHHMSPXYGMIR-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC=N2

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.24
• Refractive Index: 1.659

Additional information on 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine

Comprehensive Overview of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 4931-24-2): Properties, Applications, and Research Insights

6-Methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 4931-24-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The triazolopyridine core, combined with a methyl substituent at the 6-position, contributes to its versatility in synthetic chemistry and biological activity. Researchers and industries are increasingly exploring its potential as a building block for drug discovery, catalysis, and material science applications.

The compound's molecular formula, C₇H₇N₃, highlights its compact yet functionalized structure, making it a valuable intermediate in organic synthesis. Recent studies have focused on its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates. Its CAS number 4931-24-2 is frequently referenced in patent literature and academic journals, underscoring its relevance in cutting-edge research.

One of the trending topics in the context of 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine is its application in green chemistry. With sustainability becoming a priority, chemists are investigating eco-friendly synthetic routes for this compound, such as solvent-free reactions or catalytic methods. This aligns with broader industry shifts toward reducing environmental impact while maintaining efficiency.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that derivatives of triazolopyridine may interact with neurotransmitter receptors, opening avenues for treating CNS disorders. This has led to a surge in searches for "6-Methyl-[1,2,4]triazolo[1,5-a]pyridine neuroactive properties" and "CAS 4931-24-2 drug development" across scientific databases.

From a commercial perspective, suppliers and manufacturers often highlight the compound's purity and stability, which are critical for reproducibility in research. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring compliance with regulatory standards. The keyword "high-purity 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine" is commonly queried by procurement specialists.

In summary, 6-Methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 4931-24-2) represents a multifaceted compound with expanding applications across diverse scientific domains. Its integration into medicinal chemistry, sustainable synthesis, and material innovation positions it as a subject of enduring relevance. As research progresses, this compound is likely to remain a focal point for both academic and industrial investigations.